Cas no 2024674-96-0 (2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl-)

• Product Name: 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl-
• CAS No: 2024674-96-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5277296
• Update Time: 2025-07-09

2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl-

• Inchi： 1S/C8H17NO2/c1-7-2-3-8(10,4-5-9)6-11-7/h7,10H,2-6,9H2,1H3
• InChI Key： KCRQNGUAAIOIHZ-UHFFFAOYSA-N
• SMILES： C1OC(C)CCC1(CCN)O

Additional information on 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl-

Introduction to 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- (CAS No. 2024674-96-0)

The compound 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- (CAS No. 2024674-96-0) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a pyran ring system with functionalized substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both hydroxyl and aminoethyl groups, along with a methyl substituent on the tetrahydropyran ring, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

Recent studies have highlighted the importance of tetrahydropyran derivatives in the development of novel therapeutic agents. The structural motif of 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- is particularly intriguing because it combines elements that are known to enhance biological activity. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, while the aminoethyl side chain provides opportunities for further derivatization and binding affinity modulation. These features make it an attractive candidate for exploring new pharmacophores.

The compound's synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the tetrahydropyran core is achieved through well-established cyclization reactions, while the functionalization at the 3-position and the incorporation of the aminoethyl group require precise control over reaction conditions. Advances in catalytic systems have enabled more efficient and selective pathways to this target molecule, reducing byproduct formation and improving overall yields.

In the realm of pharmaceutical research, 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- has been investigated for its potential role as a precursor in the synthesis of bioactive molecules. Its structural flexibility allows for modifications that can tailor its biological properties, making it a promising candidate for addressing various therapeutic challenges. For instance, derivatives of this compound have shown promise in preliminary assays as modulators of enzyme activity and receptor binding interactions.

The latest research in medicinal chemistry emphasizes the importance of understanding molecular interactions at a molecular level. Computational modeling and high-throughput screening techniques have been employed to explore how modifications to 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- can enhance its pharmacological profile. These studies not only provide insights into structure-activity relationships but also guide the design of next-generation compounds with improved efficacy and reduced side effects.

One particularly exciting application of this compound is in the development of enzyme inhibitors. The combination of a hydroxyl group and an aminoethyl side chain creates multiple interaction points with potential enzyme targets. This dual functionality has been exploited in designing molecules that can selectively inhibit pathogenic enzymes without affecting beneficial cellular processes. Such selectivity is crucial for developing drugs with minimal toxicity profiles.

The field of drug discovery is increasingly leveraging natural product-inspired scaffolds due to their proven biological activity and structural diversity. 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- shares structural similarities with several naturally occurring compounds that have demonstrated therapeutic efficacy. By studying these natural products, chemists have gained valuable insights into how specific structural features contribute to biological activity. This knowledge has been applied to rationalize the design of synthetic analogs like this compound.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, and inhibiting key inflammatory pathways can lead to significant therapeutic benefits. The unique structural features of 2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl- make it a compelling candidate for modulating inflammatory responses by interacting with relevant signaling molecules.

The synthesis and functionalization of tetrahydropyran derivatives remain an active area of research due to their broad utility in drug discovery. New synthetic strategies continue to emerge, enabling more efficient access to complex molecular architectures like those found in this compound. These advancements are not only accelerating the pace of drug development but also expanding our understanding of organic chemistry's role in medicine.

In conclusion,2H-Pyran-3-ol, 3-(2-aminoethyl)tetrahydro-6-methyl-* (CAS No. 2024674-96) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery underscore its importance as a molecular scaffold for developing novel therapeutic agents. As research continues to uncover new ways to leverage its chemical properties,this compound* is poised to play a crucial role in addressing some of today's most pressing medical challenges.